2-Chloro-4-methoxyquinazoline
Overview
Description
2-Chloro-4-methoxyquinazoline, also known as CMQ, is a synthetic quinazoline compound that has been used in scientific research for a number of applications.
Scientific Research Applications
Anticancer Applications
2-Chloro-4-methoxyquinazoline has been studied for its potential as an anticancer agent. Notably, it has been identified as a potent apoptosis inducer. In a study, a derivative of this compound demonstrated significant efficacy in human breast and other mouse xenograft cancer models, along with excellent blood-brain barrier penetration (Sirisoma et al., 2009). Another related study emphasized its role as a potent inducer of apoptosis and an inhibitor of cell proliferation in T47D cells, highlighting its potential in cancer treatment (Sirisoma et al., 2008).
Synthesis and Chemical Modification
The compound's synthesis and chemical modification have been a focus of several studies. One such study explored the synthesis of benzyloxy)-4-chloro-6-methoxyquinazoline, starting from methyl 4-hydroxy-3-methoxybenzoate (Wang et al., 2015). In another research, the synthesis of 5-Heterocyclic Substituted Quinazolin-4-ones via 2-Aminobenzonitrile Derivatives was reported, involving 2-chloro-7-methoxyquinazolin-4-ones (Fray, 2006).
Chemosensor Development
A derivative, 5-Chloro-8-methoxyquinoline appended diaza-18-crown-6, was found to selectively respond to Cd2+ over other tested metal ions, indicating its potential as a chemosensor for cadmium in waste effluent streams and food products (Prodi et al., 2001).
Tubulin Polymerization Inhibition
The compound has been explored for its role in inhibiting tubulin polymerization. A study found that its derivatives are potent tubulin-polymerization inhibitors targeting the colchicine site, displaying significant in vitro cytotoxic activity and inhibiting tubulin assembly (Wang et al., 2014).
Antimicrobial and Antibacterial Activities
The antimicrobial and antibacterial activities of derivatives of this compound have been investigated. A study synthesized N'-((2-Chloro-6-methoxy quinolin-3-yl)methylidene)-substituted benzohydrazide and screened them for antibacterial activity, showing promising results (Shaikh, 2013).
Corrosion Inhibition
Research has also been conducted on the use of quinazoline derivatives as corrosion inhibitors. One study investigated the effect of Schiff bases derived from quinazoline compounds on the corrosion of mild steel, finding them to be effective inhibitors (Khan et al., 2017).
PET Imaging Agents for Tumor Detection
Novel F-18 labeled 4-aminoquinazoline derivatives, related to this compound, have been synthesized and evaluated as potential PET imaging agents for tumor detection. These compounds showed promising accumulation in tumors and fast clearance from muscle and blood (Chen et al., 2012).
Mechanism of Action
Target of Action
The primary targets of 2-Chloro-4-methoxyquinazoline are DNA, EGFR (Epidermal Growth Factor Receptor), and VEGFR-2 (Vascular Endothelial Growth Factor Receptor 2) . These targets play crucial roles in cell proliferation and survival, making them important targets for anticancer therapies .
Mode of Action
This compound interacts with its targets through binding. It has been found to interact with DNA by intercalation and groove binding . This interaction can interfere with the normal functioning of DNA, such as replication and transcription, leading to cell death . The compound also displays strong binding affinities to EGFR and VEGFR-2 receptors , which can inhibit the activation of these receptors and disrupt the signaling pathways that promote cell proliferation and survival .
Biochemical Pathways
By binding to DNA, EGFR, and VEGFR-2, this compound can disrupt the normal functioning of these pathways, leading to cell death .
Pharmacokinetics
Like many other quinazoline derivatives, it is likely to have good bioavailability
Result of Action
The result of this compound’s action is the inhibition of cell proliferation and induction of cell death . This is achieved through its interaction with DNA, EGFR, and VEGFR-2, which disrupts the normal functioning of these targets and the associated biochemical pathways .
Biochemical Analysis
Biochemical Properties
Quinazoline derivatives, to which 2-Chloro-4-methoxyquinazoline belongs, have been found to interact with various enzymes, proteins, and other biomolecules . These interactions can influence biochemical reactions, potentially leading to changes in cellular processes.
Cellular Effects
Quinazoline derivatives have been shown to have effects on various types of cells and cellular processes . They can influence cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism .
Molecular Mechanism
Quinazoline derivatives have been shown to exert their effects at the molecular level, including binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .
Dosage Effects in Animal Models
Some quinazoline derivatives have shown promising anticancer activity in vitro .
Transport and Distribution
Drug transporters play a critical role in drug disposition by affecting absorption, distribution, and excretion
properties
IUPAC Name |
2-chloro-4-methoxyquinazoline | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H7ClN2O/c1-13-8-6-4-2-3-5-7(6)11-9(10)12-8/h2-5H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CIAADIPJOLLZFK-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=NC(=NC2=CC=CC=C21)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H7ClN2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10506821 | |
Record name | 2-Chloro-4-methoxyquinazoline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10506821 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
194.62 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
77767-98-7 | |
Record name | 2-Chloro-4-methoxyquinazoline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10506821 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-chloro-4-methoxyquinazoline | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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